molecular formula C26H22ClNO3 B11636519 1-(3-Chlorobenzoyl)-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl benzoate

1-(3-Chlorobenzoyl)-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl benzoate

Cat. No.: B11636519
M. Wt: 431.9 g/mol
InChI Key: OPBGRCLVGYOABZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Chlorobenzoyl)-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl benzoate is an organic compound that belongs to the class of quinoline derivatives. This compound is characterized by the presence of a quinoline ring system substituted with a 3-chlorobenzoyl group and a benzoate ester. Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Chlorobenzoyl)-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl benzoate typically involves multiple steps:

    Formation of the Quinoline Core: The quinoline core can be synthesized through the Skraup synthesis, which involves the cyclization of aniline derivatives with glycerol and sulfuric acid in the presence of an oxidizing agent such as nitrobenzene.

    Introduction of the 3-Chlorobenzoyl Group: The 3-chlorobenzoyl group can be introduced through Friedel-Crafts acylation, where the quinoline derivative reacts with 3-chlorobenzoyl chloride in the presence of a Lewis acid catalyst like aluminum chloride.

    Formation of the Benzoate Ester: The final step involves the esterification of the hydroxyl group on the quinoline ring with benzoic acid or its derivatives in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to improve yield and reduce costs. This can include the use of continuous flow reactors, alternative catalysts, and greener solvents to enhance the efficiency and sustainability of the process.

Chemical Reactions Analysis

Types of Reactions

1-(3-Chlorobenzoyl)-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl benzoate can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of quinoline N-oxides.

    Reduction: Reduction of the compound can be achieved using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of reduced quinoline derivatives.

    Substitution: Nucleophilic substitution reactions can occur at the benzylic position or the aromatic ring, depending on the reaction conditions and the nucleophiles used.

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

    Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

    Substitution: Nucleophiles such as amines, thiols, or halides

Major Products Formed

    Oxidation: Quinoline N-oxides

    Reduction: Reduced quinoline derivatives

    Substitution: Substituted quinoline derivatives

Scientific Research Applications

1-(3-Chlorobenzoyl)-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl benzoate has various applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex quinoline derivatives with potential biological activities.

    Biology: Studied for its interactions with biological macromolecules such as proteins and nucleic acids.

    Medicine: Investigated for its potential therapeutic properties, including antimicrobial, anticancer, and anti-inflammatory activities.

    Industry: Utilized in the development of new materials, dyes, and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(3-Chlorobenzoyl)-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl benzoate involves its interaction with specific molecular targets and pathways:

    Molecular Targets: The compound may interact with enzymes, receptors, or ion channels, leading to modulation of their activity.

    Pathways Involved: The compound can influence various cellular signaling pathways, such as those involved in cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

    Quinoline: A parent compound with a similar core structure but lacking the 3-chlorobenzoyl and benzoate groups.

    Chloroquine: A quinoline derivative used as an antimalarial drug, differing in its substitution pattern and functional groups.

    Quinoline N-oxide: An oxidized form of quinoline with distinct chemical properties.

Uniqueness

1-(3-Chlorobenzoyl)-2,2,4-trimethyl-1,2-dihydroquinolin-6-yl benzoate is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the 3-chlorobenzoyl and benzoate groups can enhance its interactions with biological targets and influence its pharmacokinetic properties.

Properties

Molecular Formula

C26H22ClNO3

Molecular Weight

431.9 g/mol

IUPAC Name

[1-(3-chlorobenzoyl)-2,2,4-trimethylquinolin-6-yl] benzoate

InChI

InChI=1S/C26H22ClNO3/c1-17-16-26(2,3)28(24(29)19-10-7-11-20(27)14-19)23-13-12-21(15-22(17)23)31-25(30)18-8-5-4-6-9-18/h4-16H,1-3H3

InChI Key

OPBGRCLVGYOABZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(N(C2=C1C=C(C=C2)OC(=O)C3=CC=CC=C3)C(=O)C4=CC(=CC=C4)Cl)(C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.